Cas no 379228-57-6 (Methyl 2-amino-4,6-difluorobenzoate)

• Product Name: Methyl 2-amino-4,6-difluorobenzoate
• CAS No: 379228-57-6
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD12159819
• CID: 843415
• PubChem ID: 11974821
• Update Time: 2025-04-19

Methyl 2-amino-4,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4,6-difluorobenzoate
• Benzoic acid, 2-amino-4,6-difluoro-, methyl ester
• Benzoic acid, 2-amino-4,6-difluoro-, methyl ester (9CI)
• SECMISFZCMBTKJ-UHFFFAOYSA-N
• Methyl2-Amino-4,6-difluorobenzoate
• AK127740
• SY037836
• EN000077
• ST24047670
• 2-Amino-4,6-difluoro-benzoic acid methyl ester
• AKOS010055870
• 379228-57-6
• DB-069609
• EN300-1697585
• SCHEMBL3274931
• DS-5594
• Benzoic acid,2-amino-4,6-difluoro-,methyl ester(9ci)
• DTXSID70474996
• MFCD12159819
• AC-29618
• Methyl 2-amino-4,6-difluorobenzoate

• MDL： MFCD12159819
• Inchi： 1S/C8H7F2NO2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,11H2,1H3
• InChI Key： SECMISFZCMBTKJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(=O)OC)N)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.1±40.0 ºC (760 Torr),
• Flash Point: 114.7±27.3 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),

Methyl 2-amino-4,6-difluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters